2-methoxy-4,5-dimethyl-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide
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Description
2-methoxy-4,5-dimethyl-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H32N2O3S and its molecular weight is 416.58. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Compounds with complex structures, including those related to benzenesulfonamide, are synthesized for various purposes, such as exploring their crystal structures and understanding molecular interactions. For instance, studies on gliquidone and similar compounds have focused on their crystallography, revealing details about intermolecular hydrogen bonding and molecular conformations (Gelbrich, Haddow, & Griesser, 2011).
Photodynamic Therapy for Cancer Treatment
Derivatives of benzenesulfonamide, particularly those incorporated into zinc phthalocyanines, have been studied for their potential in photodynamic therapy (PDT), a treatment method for cancer. These compounds have shown promising properties, such as high singlet oxygen quantum yield, which is crucial for the effectiveness of PDT (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial Applications
Some derivatives are investigated for their antimicrobial properties. The synthesis of quinolinylazo-N-pyrimidinyl benzenesulfonamide derivatives and their evaluation as antimicrobial agents highlight the potential of such compounds in combating infections by targeting specific bacterial strains (2019).
Hepatobiliary Transport Studies
Research on N-[6-[2-[(5-Bromo-2-pyrimidinyl)oxy]ethoxy]-5-(4-methylphenyl)-4-pyrimidinyl]-4-(2-hydroxy-1,1-dimethylethyl) benzenesulfonamide sodium salt (TA-0201CA) has provided insights into the transporters responsible for the hepatobiliary transport of this compound, offering valuable information for drug development and pharmacokinetics (Fukuda et al., 2010).
Nonlinear Optical Properties
Compounds containing the benzenesulfonate moiety have been synthesized and characterized for their nonlinear optical properties. Such studies are essential for developing new materials for optical limiting applications, which have implications in protecting optical sensors and human eyes from intense light sources (Ruanwas et al., 2010).
Properties
IUPAC Name |
2-methoxy-4,5-dimethyl-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32N2O3S/c1-5-12-25-13-6-7-20-16-19(8-9-21(20)25)10-11-24-29(26,27)23-15-18(3)17(2)14-22(23)28-4/h8-9,14-16,24H,5-7,10-13H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DINNUHPCFZQVAS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCCC2=C1C=CC(=C2)CCNS(=O)(=O)C3=C(C=C(C(=C3)C)C)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.